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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-methyl-2-pentanol as a

versatile solvent for chemical reactions. This document includes detailed physicochemical

properties, potential applications in organic synthesis, and generalized experimental protocols.

Physicochemical Properties
3-Methyl-2-pentanol is a secondary alcohol that exhibits a range of properties making it a

suitable medium for various chemical transformations. Its characteristics are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₆H₁₄O [1][2]

Molecular Weight 102.17 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point 131-134 °C [1][3]

Melting Point -59 °C [1]

Density 0.831 g/mL at 25 °C [1][3]

Refractive Index (n²⁰/D) 1.421 [1][3]

Flash Point 105 °F (40.56 °C) [4]

Solubility in Water 19 g/L [5]

Solubility in Organic Solvents
Soluble in ethanol and diethyl

ether
[5]

CAS Number 565-60-6 [2][3]

Applications in Organic Synthesis
Due to its favorable boiling point and solvency, 3-methyl-2-pentanol is a potential solvent for a

variety of organic reactions. Its primary applications are as a solvent and a chemical

intermediate in the synthesis of other organic compounds like esters and ethers.[1]

Fischer Esterification
3-Methyl-2-pentanol can serve as both a reactant and, in excess, as the solvent in Fischer

esterification reactions to produce the corresponding ester, 3-methyl-2-pentyl acetate. This

reaction is typically catalyzed by a strong acid.

Grignard Reactions
While ethereal solvents like diethyl ether and tetrahydrofuran (THF) are conventional choices

for Grignard reactions, alcohols are generally avoided due to their acidity which quenches the
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Grignard reagent. Therefore, 3-methyl-2-pentanol is not a suitable solvent for the formation of

Grignard reagents.

Experimental Protocols
The following are generalized protocols for reactions where 3-methyl-2-pentanol can be

utilized as a solvent or reactant. Researchers should optimize these protocols for their specific

substrates and desired outcomes.

Protocol 1: Fischer Esterification of Acetic Acid with 3-
Methyl-2-pentanol
This protocol describes the synthesis of 3-methyl-2-pentyl acetate using 3-methyl-2-pentanol
as the alcohol reactant and an excess of it as the solvent.

Materials:

3-Methyl-2-pentanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (as catalyst)

5% Sodium Bicarbonate solution

Saturated Sodium Chloride (brine) solution

Anhydrous Magnesium Sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:
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To a round-bottom flask, add 3-methyl-2-pentanol (e.g., 1.0 mol) and glacial acetic acid

(e.g., 0.5 mol, limiting reagent).

Slowly and with caution, add a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mL).

Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash the organic layer successively with 5% sodium bicarbonate solution to neutralize the

excess acid, followed by a brine solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the excess 3-
methyl-2-pentanol via distillation.

The desired ester product, 3-methyl-2-pentyl acetate, can be further purified by fractional

distillation.

Expected Outcome:

The reaction should yield 3-methyl-2-pentyl acetate. The yield will depend on the specific

reaction conditions and the efficiency of the water removal during the reaction.

Safety and Handling
3-Methyl-2-pentanol is a flammable liquid and an irritant.[4] Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

All manipulations should be performed in a well-ventilated fume hood. Keep away from sources

of ignition.[1][4]

Visualizations
The following diagrams illustrate a general workflow for solvent screening and a specific

workflow for the Fischer esterification protocol described above.
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Define Reaction Requirements

Identify Potential Solvents

Evaluate Physicochemical Properties
(Boiling Point, Solubility, etc.)

Assess Safety and Environmental Impact

Perform Small-Scale Test Reactions

Analyze Reaction Performance
(Yield, Purity, Reaction Rate)

Select Optimal Solvent

Scale-Up and Optimization

Click to download full resolution via product page

A general workflow for selecting a suitable solvent for a chemical reaction.
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Reactant and Catalyst Addition
(3-Methyl-2-pentanol, Acetic Acid, H₂SO₄)

Reflux Reaction Mixture
(1-2 hours)

Cooling to Room Temperature

Work-up: Aqueous Wash
(NaHCO₃, Brine)

Drying of Organic Layer
(Anhydrous MgSO₄)

Solvent Removal
(Distillation)

Purification of Ester
(Fractional Distillation)

Product Characterization
(NMR, IR, GC-MS)

Click to download full resolution via product page

An experimental workflow for the Fischer esterification of 3-methyl-2-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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